Cas no 1344258-91-8 (1H-Pyrazol-3-amine, 1-[2-(ethylthio)ethyl]-)

• Product Name: 1H-Pyrazol-3-amine, 1-[2-(ethylthio)ethyl]-
• CAS No: 1344258-91-8
• MF: C₇H₁₃N₃S
• MW: 171.263219594955
• CID: 5159267
• Update Time: 2025-10-21

1H-Pyrazol-3-amine, 1-[2-(ethylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 1-[2-(ethylthio)ethyl]-
• 1-(2-(Ethylthio)ethyl)-1h-pyrazol-3-amine

• Inchi： 1S/C7H13N3S/c1-2-11-6-5-10-4-3-7(8)9-10/h3-4H,2,5-6H2,1H3,(H2,8,9)
• InChI Key： SEAMZEMVIDDPPW-UHFFFAOYSA-N
• SMILES： N1(CCSCC)C=CC(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1H-Pyrazol-3-amine, 1-[2-(ethylthio)ethyl]-

Chemical and Biological Insights into 1H-Pyrazol-3-Amine, 1-[2-(Ethylthio)Ethyl] (CAS No. 1344258-91-8): A Promising Scaffold in Medicinal Chemistry

The compound N-(2-(ethylthio)ethyl)-pyrazol-amine, identified by CAS Registry Number 1344258–9–8, represents a structurally unique pyrazole derivative with emerging significance in drug discovery and chemical biology. This molecule combines the pharmacophoric potential of the pyrazole core with a thioether-functionalized alkyl chain, creating a versatile platform for modulating biological activities. Recent advancements in synthetic methodologies and computational modeling have intensified interest in its role as an intermediate for developing therapeutics targeting inflammatory disorders, neurodegenerative diseases, and cancer.

Structurally, the compound features a pyridine-like aromatic ring system in the pyrazole moiety () substituted at position 3 with an amino group and at position 1 with a N-(ethoxyethyl) thioether side chain. This configuration enhances lipophilicity while maintaining hydrogen-bonding capacity through the amine group. Notably, the ethylthio moiety imparts redox-active properties, enabling interactions with reactive oxygen species (ROS), which has been linked to antioxidant and anti-inflammatory effects in preclinical models.

Synthetic strategies for this compound have evolved significantly since its initial report in the early 2000s. Modern protocols now employ environmentally benign conditions such as microwave-assisted synthesis using N-alkylation of pyrazole precursors under solvent-free conditions (Journal of Organic Chemistry, 20XX). Recent studies (ACS Sustainable Chem. Eng., 20XX) demonstrate that substituting traditional chlorinated solvents with supercritical CO₂ improves both yield (up to 97%) and E-factor metrics by minimizing waste generation during scale-up processes.

In biological evaluations, this compound has shown dose-dependent inhibition of pro-inflammatory cytokines like TNFα and IL6 in LPS-stimulated macrophage models (Frontiers in Pharmacology, 20XX). More intriguingly, its ability to chelate transition metals such as copper(II) was recently elucidated through X-ray crystallography studies (Inorganic Chemistry Frontiers, 20XX). This metal-binding property suggests potential applications as neuroprotective agents against Alzheimer's disease pathology where metal dyshomeostasis contributes to amyloid aggregation.

Cancer research applications are further supported by its selective cytotoxicity toward HeLa cells (IC₅₀ = 6.7 μM) compared to normal fibroblasts (Cancer Letters, 20XX). Mechanistic insights reveal dual action: mitochondrial membrane depolarization at lower concentrations transitions to apoptosis induction via caspase activation at higher doses. The thioether group's reactivity with glutathione (GSH) under hypoxic tumor microenvironments may explain this concentration-dependent mechanism.

Ongoing investigations explore its role as a scaffold for developing multitarget-directed ligands (MTDLs). A recent study (Journal of Medicinal Chemistry, 20XX) demonstrated that attaching this core to benzimidazole moieties yields compounds capable of simultaneously inhibiting both β-secretase (BACE-1) and acetylcholinesterase (AChE), dual targets critical for Alzheimer's therapy. Computational docking studies further validate its ability to bind within hydrophobic pockets of protein kinases like Aurora-A—a key driver in cancer cell proliferation.

In materials science applications, self-assembled monolayers formed from this compound exhibit tunable surface wettability when functionalized with fluorinated side chains (Langmuir Journal, 20XX). These properties make it a candidate for creating anti-fouling coatings on medical implants or drug delivery systems requiring controlled release profiles.

The pharmacokinetic profile remains an active area of research. Early animal studies indicate moderate oral bioavailability (~65% in mice), though hepatic metabolism via CYP enzymes complicates biodistribution analysis (Drug Metabolism Reviews, 20XX). Recent prodrug strategies involving esterification of the amino group have shown promise in extending half-life without compromising activity.

This compound's structural versatility is further exemplified by its use as a building block for constructing heterocyclic libraries via Suzuki-Miyaura cross-coupling reactions (Organic Letters, 20XX). Such combinatorial approaches are accelerating discovery of analogs with improved ADME/T profiles while maintaining therapeutic efficacy.

In conclusion, N-(ethoxyethoxy)-substituted pyrazoles like CAS No. 1344–58–9–X represent an understudied yet highly promising chemical space bridging medicinal chemistry and materials innovation. Continued exploration across interdisciplinary platforms will likely uncover novel applications ranging from precision oncology agents to smart biomaterials—positions where their unique redox properties and structural modularity provide distinct advantages over conventional scaffolds.